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A Technical Guide to the Safe Handling of Acetic
Acid-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling guidelines for

Acetic acid-d4 (CD₃CO₂D). Given its corrosive and flammable nature, strict adherence to

safety protocols is essential to mitigate risks in a laboratory or research setting.

Hazard Identification and Classification
Acetic acid-d4 is classified as a hazardous substance. It is a flammable liquid and vapor that

causes severe skin burns and serious eye damage.[1][2][3] The material is extremely

destructive to the tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[1]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1][3][4][5]

H314: Causes severe skin burns and eye damage.[1][3][4][5]

H318: Causes serious eye damage.[1][2]

Signal Word: Danger[1][2][4]
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Physical, Chemical, and Toxicological Properties
Quantitative data regarding the properties and toxicity of Acetic acid-d4 are summarized

below.

Table 1: Physical and Chemical Properties of Acetic Acid-d4

Property Value References

Molecular Formula CD₃CO₂D [6][7]

Molecular Weight 64.08 g/mol [6][7]

Appearance Colorless clear liquid [5]

Density 1.119 - 1.12 g/cm³ at 25 °C [2][6]

Melting Point 15 - 16 °C [5][6]

Boiling Point 115.5 - 116 °C [5][6]

Flash Point 40 °C (104 °F) - closed cup [5][6]

Vapor Pressure 11.4 mmHg at 20 °C [6]

Vapor Density 2.07 (vs air) [6]

Autoignition Temp. 800 °F (427 °C) [6]

Water Solubility Miscible in any proportion [2]

| Isotopic Purity | ≥99.5 atom % D |[5][6] |

Table 2: Toxicological Data for Acetic Acid-d4
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Endpoint Value / Observation References

Acute Toxicity

Not classified as acutely
toxic (oral, dermal,
inhalation) but is harmful
due to corrosive effects.

[1]

Skin Corrosion
Category 1A: Causes severe

skin burns.
[2]

Eye Damage

Category 1: Causes serious

eye damage, with risk of

blindness.

[1][2]

LC50 (Inhalation) Mouse, 1 h: 5620 ppm. [1]

Health Effects

Ingestion or inhalation can

cause damage to respiratory

and digestive tracts, leading to

symptoms such as edema,

perforation of the esophagus,

pancreatitis, cardiovascular

collapse, shock, and death.

[1]

| Isotope Toxicity | The primary toxicity is associated with the corrosive properties of acetic acid

itself; the deuterium isotope effect on toxicity is not considered significant in typical handling

scenarios. |[8] |

Note: Detailed experimental protocols for the toxicological endpoints listed are not provided in

the source safety data sheets. The data is presented as reported by the suppliers.

Handling and Storage Procedures
Proper handling and storage are critical to ensure safety and maintain the integrity of the

material.

Safe Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[9]
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][4][10]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][10]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Use only non-sparking tools.[1][5][10]

Avoid breathing vapors, mist, or gas.[1]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent moisture absorption, as the material is

hygroscopic.[1][4][11]

Store locked up.[1][4]

Keep away from incompatible materials such as oxidizing agents, soluble carbonates,

hydroxides, metals, peroxides, and nitric acid.[1][2]
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Workflow for Safe Handling of Acetic Acid-d4

1. Preparation

2. Handling

3. Post-Handling

4. Storage

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Work in Chemical Fume Hood

Ground/Bond Equipment

Use Non-Sparking Tools

Dispense Required Amount

Tightly Seal Container

Clean Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Store in Cool, Dry,
Well-Ventilated Area

Keep Away from
Incompatible Materials

Click to download full resolution via product page

A logical workflow for the safe handling of Acetic acid-d4.
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are essential to minimize exposure.

Engineering Controls: Handle the product in a chemical fume hood to ensure adequate

ventilation.[9] Eyewash stations and safety showers must be readily accessible.[10][12]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2][10]

Skin Protection: Wear suitable protective clothing, such as a lab coat or synthetic apron.[1]

[12]

Hand Protection: Use chemical-resistant gloves tested according to standards like EN 374.

[2]

Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

(e.g., type ABEK).[1][6][10] For large spills or fires, a self-contained breathing apparatus

(SCBA) is required.[1][12]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][9][10]

After Skin Contact: Immediately remove all contaminated clothing. Flush the skin with large

amounts of water for at least 15 minutes. Seek immediate medical attention.[1][3][12]

After Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical attention from an ophthalmologist.[1][2][4][10]
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After Ingestion: Rinse the mouth with water. Do NOT induce vomiting due to the risk of

perforation. Never give anything by mouth to an unconscious person. Call a physician

immediately.[1][2][4][12]

Spill Response:

Evacuate personnel from the area and ensure adequate ventilation.[2][10]

Remove all sources of ignition.[3][10]

Wear full personal protective equipment, including respiratory protection.[2][3]

Contain the spill using inert absorbent material such as sand, diatomaceous earth, or an acid

binder.[2][10]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[10]

Do not allow the product to enter drains or surface water.[1][2][4]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[1][10]

Specific Hazards: The vapor is flammable and heavier than air, which can lead to the

formation of explosive mixtures with air and travel to an ignition source.[2][10] Containers

may explode when heated.[10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][10]
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Emergency Response Workflow for Acetic Acid-d4 Spill

1. Assess & Secure

2. Protect

3. Contain & Clean

4. Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Others & Call for Help

Remove All Ignition Sources

Don Full PPE
(Gloves, Goggles, Face Shield, Apron)

Use SCBA for Large Spills
or Poor Ventilation

Contain Spill with
Inert Absorbent Material

Use Non-Sparking Tools to
Collect Absorbed Waste

Place Waste in Labeled,
Closed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Seek Medical Attention
if Exposure Occurred

Click to download full resolution via product page

A procedural workflow for responding to an Acetic acid-d4 spill.
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Disposal Considerations
Dispose of Acetic acid-d4 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] Contact a licensed professional waste

disposal service to dispose of this material. Contaminated packaging should be treated as the

product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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